Cas no 21010-22-0 (N,N-diethylethanethioamide)

N,N-diethylethanethioamide structure
N,N-diethylethanethioamide structure
Product Name:N,N-diethylethanethioamide
CAS No:21010-22-0
MF:C6H13NS
MW:131.23912024498
CID:910929
PubChem ID:342963
Update Time:2025-04-19

N,N-diethylethanethioamide Chemical and Physical Properties

Names and Identifiers

    • N,N-diethylethanethioamide
    • ethanethioamide, N,N-diethyl-
    • DTXSID40321781
    • InChI=1/C6H13NS/c1-4-7(5-2)6(3)8/h4-5H2,1-3H
    • N,N-Diethylthioacetamide
    • NSC381435
    • 21010-22-0
    • NSC-381435
    • SCHEMBL611243
    • AKOS006274332
    • Inchi: 1S/C6H13NS/c1-4-7(5-2)6(3)8/h4-5H2,1-3H3
    • InChI Key: HAJDGVMDCJWONQ-UHFFFAOYSA-N
    • SMILES: S=C(C)N(CC)CC

Computed Properties

  • Exact Mass: 131.07699
  • Monoisotopic Mass: 131.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • Density: 0.938
  • Boiling Point: 155°C at 760 mmHg
  • Flash Point: 47.5°C
  • Refractive Index: 1.496
  • PSA: 3.24
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